N-[2-(1-benzofuran-2-yl)ethyl]-2-fluoropyridine-4-carboxamide

• IUPAC Name: N-[2-(1-benzofuran-2-yl)ethyl]-2-fluoropyridine-4-carboxamide
• InChI: InChI=1S/C16H13FN2O2/c17-15-10-12(5-7-18-15)16(20)19-8-6-13-9-11-3-1-2-4-14(11)21-13/h1-5,7,9-10H,6,8H2,(H,19,20)
• InChI Key: VAXKBUNTLSVJOK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)CCNC(=O)C3=CC(=NC=C3)F
• Molecular Formula: C16H13FN2O2
• Molecular Weight: 284.28 g/mol

Description

“N-[2-(1-benzofuran-2-yl)ethyl]-2-fluoropyridine-4-carboxamide” is a chemical compound that contains a benzofuran ring. Benzofuran compounds are ubiquitous in nature and have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities.

Synthesis Analysis

The synthesis of benzofuran compounds has attracted much attention from synthetic organic chemists. A complex benzofuran derivative can be constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds. Another benzofuran ring can be constructed by proton quantum tunneling, which has not only fewer side reactions but also high yield.

Chemical Reactions Analysis

Benzofuran compounds have been developed and utilized as anticancer agents. A novel series of chalcones, 3-aryl-1-(5-bromo-1-benzofuran-2-yl)-2-propanones propenones, were designed, synthesized, and characterized.

Future Directions

Benzofuran compounds have attracted more and more attention of chemical and pharmaceutical researchers worldwide, making these substances potential natural drug lead compounds. For example, the recently discovered novel macrocyclic benzofuran compound has anti-hepatitis C virus activity and is expected to be an effective therapeutic drug for hepatitis C disease.